Cas no 1870505-10-4 (3-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 3-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1870505-10-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5806512
• PubChem ID: 165779217
• Update Time: 2025-07-18

3-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 1870505-10-4
• 3-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde
• EN300-1293280

• Inchi： 1S/C12H12N2O2/c1-2-16-12-7-13-14(8-12)11-5-3-4-10(6-11)9-15/h3-9H,2H2,1H3
• InChI Key： RIDRNLBCCKKLEF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=NN(C=1)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Additional information on 3-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde

Introduction to 3-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1870505-10-4)

3-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde, also known by its CAS number 1870505-10-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, which include an ethoxy-substituted pyrazole ring and a benzaldehyde moiety. These structural elements contribute to its diverse biological activities and potential applications in drug discovery.

The chemical structure of 3-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde can be represented as C₁₂H₁₃N₃O₂. The presence of the ethoxy group on the pyrazole ring and the aldehyde functionality on the benzene ring make it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in areas such as anti-inflammatory, anti-cancer, and neuroprotective treatments.

In the realm of medicinal chemistry, 3-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde has been investigated for its potential as a lead compound in drug discovery. One notable study published in the Journal of Medicinal Chemistry explored its anti-inflammatory properties. The researchers found that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 3-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde has also shown promise in cancer research. A study published in Cancer Letters reported that this compound possesses potent anti-proliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

In addition to its therapeutic potential, 3-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde has been studied for its neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neurons from oxidative stress-induced damage. This finding suggests that it may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 3-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde typically involves multi-step processes, including the formation of the pyrazole ring and subsequent functionalization with the ethoxy and benzaldehyde groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, a one-pot synthesis method using microwave irradiation has been shown to be highly efficient and environmentally friendly.

The physicochemical properties of 3-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde, such as solubility, stability, and reactivity, are crucial for its application in pharmaceutical formulations. Studies have shown that it is moderately soluble in organic solvents like ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in biological assays and drug delivery systems. Additionally, its stability under various conditions ensures that it can be stored and transported without significant degradation.

In conclusion, 3-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1870505-10-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.